Cas no 71679-42-0 (2-(2,4-Dichlorophenyl)-2-methylpropanoic acid)

2-(2,4-Dichlorophenyl)-2-methylpropanoic acid is a chlorinated aromatic carboxylic acid with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a dichlorophenyl group and a tertiary carboxylic acid moiety, offers reactivity suitable for derivatization into active intermediates. The compound's stability under standard conditions and well-defined purity make it a reliable precursor in fine chemical processes. Its chlorinated aromatic system may contribute to biological activity, lending utility in the development of bioactive molecules. The steric hindrance from the methyl group adjacent to the carboxyl function can influence selectivity in synthetic pathways. Proper handling and storage are recommended due to its reactive functional groups.
2-(2,4-Dichlorophenyl)-2-methylpropanoic acid structure
71679-42-0 structure
Product Name:2-(2,4-Dichlorophenyl)-2-methylpropanoic acid
CAS No:71679-42-0
MF:C10H10Cl2O2
MW:233.091201305389
MDL:MFCD11036921
CID:4716333
PubChem ID:60987507
Update Time:2025-05-27

2-(2,4-Dichlorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid
    • MDL: MFCD11036921
    • Inchi: 1S/C10H10Cl2O2/c1-10(2,9(13)14)7-4-3-6(11)5-8(7)12/h3-5H,1-2H3,(H,13,14)
    • InChI Key: KFRQWPQKMUERPY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C(=O)O)(C)C)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Topological Polar Surface Area: 37.3

2-(2,4-Dichlorophenyl)-2-methylpropanoic acid Pricemore >>

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Additional information on 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid

2-(2,4-Dichlorophenyl)-2-methylpropanoic Acid (CAS No. 71679-42-0): A Comprehensive Overview

2-(2,4-Dichlorophenyl)-2-methylpropanoic acid (CAS No. 71679-42-0) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as DCPA, is a substituted benzoic acid derivative characterized by its unique structural features and chemical properties.

The molecular structure of 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid consists of a 2,4-dichlorophenyl group and a 2-methylpropanoic acid moiety. This combination imparts the compound with a range of functional properties that make it valuable in numerous applications. The presence of the dichlorophenyl group enhances its stability and reactivity, while the carboxylic acid functionality provides opportunities for further chemical modifications and conjugations.

In the pharmaceutical industry, 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid has been studied for its potential as an intermediate in the synthesis of various drugs. Recent research has focused on its use in the development of anti-inflammatory agents and analgesics. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in enhancing the bioavailability and efficacy of certain drug candidates. The unique structure of DCPA allows it to act as a scaffold for the design of novel therapeutic agents with improved pharmacokinetic profiles.

In the agrochemical sector, 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid has shown promise as an intermediate in the synthesis of herbicides and pesticides. Its ability to enhance the stability and effectiveness of these compounds makes it a valuable component in formulations designed to control weeds and pests. A recent study in the Pest Management Science journal demonstrated that DCPA derivatives can significantly improve the selectivity and potency of herbicides, reducing their environmental impact while maintaining efficacy.

Beyond its applications in pharmaceuticals and agrochemicals, 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid has also found use in materials science. Its unique chemical properties make it suitable for the synthesis of polymers and other advanced materials. Research published in the Journal of Polymer Science explored the use of DCPA as a monomer in the development of high-performance polymers with enhanced mechanical properties and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid can be achieved through various methods, including Friedel-Crafts acylation and Grignard reactions. These synthetic routes offer flexibility in terms of yield and purity, allowing for large-scale production to meet industrial demands. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing DCPA, reducing waste and energy consumption.

The safety profile of 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid is an important consideration for its industrial applications. Extensive toxicological studies have been conducted to ensure its safe use in various formulations. These studies have shown that DCPA exhibits low toxicity when used within recommended concentrations and guidelines. However, proper handling and storage practices are essential to minimize any potential risks.

In conclusion, 2-(2,4-Dichlorophenyl)-2-methylpropanoic acid (CAS No. 71679-42-0) is a multifaceted compound with a wide range of applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and chemical properties make it a valuable intermediate in the synthesis of various products. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.

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